methyl 2-cyano-2-(2-methylphenyl)acetate
Overview
Description
Methyl 2-cyano-2-(2-methylphenyl)acetate (M2C2MPA) is an organic compound that is used in various scientific research applications. It is a colorless liquid with a sweet, pungent odor and is used as an intermediate in the synthesis of a variety of pharmaceuticals, dyes, and other organic compounds. M2C2MPA is also known as 2-methyl-2-cyanoacetophenone, and its chemical formula is C9H9NO2.
Scientific Research Applications
M2C2MPA is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in the synthesis of a variety of heterocyclic compounds. Additionally, M2C2MPA is used as a catalyst in the synthesis of polymers and as a precursor in the synthesis of organometallic compounds.
Mechanism of Action
M2C2MPA is a reactive compound that is capable of forming covalent bonds with other molecules. It can act as a nucleophile, attacking electrophilic centers in other molecules and forming covalent bonds with them. It can also act as an electrophile, forming bonds with nucleophilic molecules.
Biochemical and Physiological Effects
M2C2MPA is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any other adverse effects.
Advantages and Limitations for Lab Experiments
M2C2MPA has several advantages when used in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also relatively stable and easy to handle. It is also a reactive compound, making it useful in a variety of synthetic reactions. However, it is also a volatile compound, and it can produce hazardous fumes when heated. Additionally, it can react with water, making it unsuitable for use in aqueous solutions.
Future Directions
M2C2MPA has potential applications in the synthesis of a variety of pharmaceuticals, dyes, and other organic compounds. It could also be used as a catalyst or precursor in the synthesis of polymers and organometallic compounds. Additionally, further research could be done to explore its use as a reagent in the synthesis of heterocyclic compounds. Finally, further research could be done to explore its potential toxicity and other adverse effects.
Synthesis Methods
M2C2MPA can be synthesized via several methods, including the reaction of 2-methyl-2-phenylacetophenone and potassium cyanide in an alcohol solvent, or the reaction of 2-methyl-2-phenylacetophenone and sodium cyanide in an aqueous solution. Another method involves the reaction of 2-methyl-2-phenylacetophenone and formaldehyde in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-cyano-2-(2-methylphenyl)acetate involves the reaction of 2-methylphenylacetic acid with acetic anhydride to form methyl 2-(2-methylphenyl)acetate, which is then reacted with cyanide ion to form methyl 2-cyano-2-(2-methylphenyl)acetate.", "Starting Materials": [ "2-methylphenylacetic acid", "acetic anhydride", "sodium cyanide", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-methylphenylacetic acid (1.0 equivalent) in acetic anhydride (2.0 equivalents) and heat the mixture to 80-90°C for 2-3 hours.", "Step 2: Cool the mixture to room temperature and pour it into a mixture of ice and water. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product obtained from step 2 (1.0 equivalent) in methanol and add sodium cyanide (1.2 equivalents). Heat the mixture to reflux for 2-3 hours.", "Step 4: Cool the mixture to room temperature and pour it into a mixture of ice and water. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent." ] } | |
CAS RN |
34404-79-0 |
Molecular Formula |
C11H11NO2 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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